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Compound of Interest

Compound Name: c29

Cat. No.: B611394

For researchers, scientists, and drug development professionals, ensuring safe handling of
laboratory chemicals is paramount. This guide provides essential safety and logistical
information for the small molecule C29, a Toll-like receptor 2 (TLR2) inhibitor, identified by CAS
number 363600-92-4. Adherence to these protocols is critical for personal safety and
maintaining a secure research environment. The information provided here is a summary of
best practices and should be supplemented by a thorough review of the official Safety Data
Sheet (SDS) for C29, available from the supplier.[1][2][3]

Chemical Identification:

Identifier Value
Common Name C29

Synonym TLR2-IN-C29
CAS Number 363600-92-4
Molecular Formula C16H15NOa4
Appearance Crystalline solid

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against
accidental exposure.[4][5] While C29 is intended for laboratory research use only, it should be
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treated as a potentially hazardous substance.[3]

Summary of Required PPE:
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Protection Type

Required Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield is
recommended when handling
larger quantities or if there is a

significant splash risk.

Must be ANSI Z87.1 compliant.
Prescription glasses are not a

substitute for safety glasses.[6]

Hand Protection

Disposable nitrile gloves.

Glove material should be
selected based on the
chemical resistance to the
solvents used to dissolve C29
(e.g., DMSO, ethanol).[3]
Gloves should be inspected
before use and changed
immediately if contaminated.
Do not reuse disposable

gloves.

Body Protection

A standard laboratory coat is
required. A flame-resistant lab
coat should be worn if

flammable solvents are used.

Lab coats should be fully
buttoned.

Respiratory Protection

Generally not required when
handling small quantities in a
well-ventilated area or a
chemical fume hood. If
aerosols may be generated or
if working outside of a fume
hood, a risk assessment
should be conducted to
determine if a respirator is

necessary.
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Operational Plan: Handling and Preparation of C29
Solutions

Experimental Workflow for Handling C29:
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Caption: Workflow for the safe handling of C29 from preparation to disposal.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b611394?utm_src=pdf-body-img
https://www.benchchem.com/product/b611394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Protocol:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
provided by the manufacturer.

Personal Protective Equipment (PPE): Don the required PPE as outlined in the table above.

Workspace Preparation: All handling of C29 powder and preparation of stock solutions
should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Weighing: Carefully weigh the required amount of solid C29.

Dissolution: C29 is soluble in organic solvents such as DMSO and ethanol.[3] Prepare a
stock solution by dissolving the solid in the appropriate solvent.

Experimentation: Carry out the experiment following established laboratory protocols.

Decontamination: After use, decontaminate all surfaces and equipment that may have come
into contact with C29.

Waste Disposal: Dispose of all waste, including unused solutions and contaminated
consumables, according to institutional and local regulations for chemical waste.

Doff PPE: Remove PPE in the correct order to avoid contamination.
Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of C29 and associated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

Logical Flow for C29 Waste Disposal:
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Caption: Step-by-step process for the proper disposal of C29 waste.
Disposal Guidelines:
Do not dispose of C29 down the sink.

Solid Waste: Collect any solid C29 waste and contaminated disposable labware (e.g., pipette
tips, tubes) in a designated, sealed container labeled as hazardous chemical waste.

Liquid Waste: Collect unused C29 solutions and contaminated solvents in a separate,
sealed, and properly labeled hazardous waste container.

Consult Environmental Health and Safety (EHS): Follow your institution's specific guidelines
for the disposal of chemical waste. Contact your EHS department for guidance on proper
disposal procedures and to arrange for waste pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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